2-Amino-3H-quinazolin-4-one

• IUPAC Name: 2-amino-3H-quinazolin-4-one
• InChI: InChI=1S/C8H7N3O/c9-8-10-6-4-2-1-3-5(6)7(12)11-8/h1-4H,(H3,9,10,11,12)
• InChI Key: SDTFBAXSPXZDKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC(=N2)N
• Molecular Formula: C8H7N3O
• DSSTOX Substance ID: DTXSID60287618
• Molecular Weight: 161.16 g/mol
• CAS RN: 20198-19-0

Description

2-Amino-3H-quinazolin-4-one is a chemical compound with the molecular formula C8H7N3O. It has an average mass of 161.161 Da and a monoisotopic mass of 161.058914 Da.

Synthesis Analysis

The synthesis of this compound involves the reaction of 2-aminobenzoic acid with phenyl isothiocyanate and thiation of the produced compound with phosphorus pentasulphide in boiling anhydrous pyridine. Another efficient approach to quinazolin-4(3H)-ones was developed by a one-pot intermolecular annulation reaction of o-amino benzamides and thiols.

Molecular Structure Analysis

The molecular structure of this compound consists of a quinazolinone core with an amino group at the 2-position.

Chemical Reactions Analysis

Quinazolin-4(3H)-ones are obtained mainly from isatoic anhydride, via 2-aminobenzamides as intermediates, by reaction with primary amines and cyclization reagents as isocyanides, orthoformates, or aldehydes.

Physical And Chemical Properties Analysis

This compound is a solid compound. It has a molecular weight of 161.16.

Scientific Research Applications

• Analgesic and Anti-Inflammatory Activities :

  • Research has shown that derivatives of 2-Amino-3H-quinazolin-4-one, such as 3-ethyl-2-substituted amino-quinazolin-4(3H)-ones, exhibit significant analgesic and anti-inflammatory activities. These compounds were synthesized and tested, showing promising results comparable to the reference standard, diclofenac sodium (Sheorey, Thangathiruppathy, & Alagarsamy, 2013).

• Cancer Research and Anticancer Agents :

  • The compound has been utilized in the synthesis of anticancer agents. For instance, a methodology involving the activation of 2-methyl-3H-quinazolin-4-one led to the synthesis of the anticancer vascular targeting clinical candidate verubulin (Lockman et al., 2012).

• PARP-1 Inhibitors for Cancer Therapy :

  • This compound derivatives have shown promise as poly(ADP-ribose)polymerase-1 (PARP-1) inhibitors, which are important in cancer therapy. These derivatives displayed potent inhibitory activity, with potential for further development as therapeutic agents (Kulkarni et al., 2012).

• Synthesis Techniques :

  • Novel synthesis techniques for quinazolin-4(3H)-ones have been developed, such as palladium-catalyzed three-component reactions. These methods offer efficient construction of these compounds with operational simplicity (Jiang et al., 2014).

• DNA Interaction Studies :

  • Research involving 3-amino-2-methyl-quinazolin-4(3H)-ones has revealed their photo-activity towards plasmid DNA, indicating potential applications in photo-chemo or photodynamic therapeutics. Molecular docking studies have supported these findings (Mikra et al., 2022).

• Herbicidal Applications :

  • 3H-quinazolin-4-ones with phenoxy-methyl substituents have been synthesized and evaluated for their herbicidal properties. These compounds showed high levels of phytotoxicity and potential as plant hormone inhibitors (Aibibuli et al., 2012).

Mechanism of Action

Target of Action

The primary target of 2-Amino-3H-quinazolin-4-one is the guanine residue in tRNAs with GU (N) anticodons (tRNA-Asp, -Asn, -His and -Tyr) . This compound exchanges the guanine residue with 7-aminomethyl-7-deazaguanine .

Mode of Action

This compound interacts with its targets by replacing the guanine residue in tRNAs with 7-aminomethyl-7-deazaguanine . This exchange results in changes to the tRNA structure, which can affect protein synthesis.

Biochemical Pathways

The biochemical pathways affected by this compound are primarily related to protein synthesis. By altering the structure of tRNAs, this compound can influence the translation process and thus the production of proteins . The downstream effects of these changes can vary depending on the specific proteins affected.

Result of Action

The molecular and cellular effects of this compound’s action are largely dependent on the specific proteins whose synthesis is affected by the compound’s interaction with tRNAs . These effects can include changes to cellular functions and processes.

Future Directions

Future research could explore the development of more efficient synthesis methods for 2-Amino-3H-quinazolin-4-one and its derivatives. Additionally, further investigation into the biological activities of these compounds could lead to the discovery of new therapeutic agents.

Synthesis routes and methods

Procedure details

Guanidine hydrochloride (47.77 g, 0.5 mol) was added portionwise to a stirred suspension of sodium methoxide (32.42 g, 0.60 mol) in n-butanol (450 ml) at ambient temperature over 0.5 hour. After a further 0.5 hour a solution of methyl anthranilate (15 g, 0.10 mol) in n-butanol (150 ml) was added dropwise and then slowly brought to reflux. After distilling off ca. 100 ml of solvent the reaction mixture was heated under reflux at 116° for 117 hours. The cooled suspension was filtered, excess solvent removed and the residue dissolved in water, acidified to pH 5 and extracted with diethyl ether. The aqueous suspension was reacidified to pH 5, filtered off, washed with water and dried. The solid was then triturated in methanol, filtered, washed with ether and dried to give 2-amino-4-(3H)-quinazolone (3.0 g, 19%) m.p. >300°.

Q & A

Q1: What makes 2-amino-3H-quinazolin-4-one a valuable building block for drug discovery?

A1: The this compound structure exhibits remarkable versatility, allowing for diverse chemical modifications. This adaptability enables researchers to fine-tune the molecule's properties and optimize its interactions with biological targets. For instance, researchers have successfully synthesized potent fibrinogen receptor antagonists by modifying the this compound core. []

Q2: The synthesis of 6-nitro-2-(4-Boc-piperazin-1-yl)-3H-quinazolin-4-one, a key intermediate in drug development, has been known to be complex. Are there any recent advancements in simplifying its production?

A2: Absolutely! A novel method utilizing a sequential C-N cross-coupling and intramolecular amidation process has emerged as a more efficient route for synthesizing 6-nitro-2-(4-Boc-piperazin-1-yl)-3H-quinazolin-4-one. This approach employs readily available starting materials, 2-bromo-5-nitrobenzoic acid methyl ester and 4-Boc-piperazine-1-carboxamidine, and leverages palladium catalysts to achieve high yields. [] The use of [(4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)-2-(2′-amino-1,1′-biphenyl)] palladium(II) methanesulfonate as a catalyst proved particularly effective. []

Q3: Beyond traditional synthetic methods, are there any alternative approaches for preparing this compound derivatives?

A3: Yes, researchers have successfully employed the tandem aza-Wittig reaction for the efficient synthesis of diverse this compound derivatives. [] This approach involves reacting iminophosphorane with aromatic isocyanate and a nucleophile under mild conditions. [] This method offers a streamlined and potentially more sustainable route to access a wider array of this compound analogs for further investigation.